Cas no 1354706-80-1 (4-Iodo-1-isobutyl-1H-pyrazol-3-ylamine)

• Product Name: 4-Iodo-1-isobutyl-1H-pyrazol-3-ylamine
• CAS No: 1354706-80-1
• MF: C₇H₁₂IN₃
• MW: 265.094753265381
• CID: 5169284
• Update Time: 2025-06-27

4-Iodo-1-isobutyl-1H-pyrazol-3-ylamine Chemical and Physical Properties

Names and Identifiers

• 4-Iodo-1-isobutyl-1H-pyrazol-3-ylamine
• 1H-Pyrazol-3-amine, 4-iodo-1-(2-methylpropyl)-
• 4-iodo-1-isobutyl-1H-pyrazol-3-amine

• Inchi： 1S/C7H12IN3/c1-5(2)3-11-4-6(8)7(9)10-11/h4-5H,3H2,1-2H3,(H2,9,10)
• InChI Key： GFZNPWXSWFBQIQ-UHFFFAOYSA-N
• SMILES： N1(CC(C)C)C=C(I)C(N)=N1

Additional information on 4-Iodo-1-isobutyl-1H-pyrazol-3-ylamine

Introduction to 4-Iodo-1-isobutyl-1H-pyrazol-3-ylamine (CAS No. 1354706-80-1)

4-Iodo-1-isobutyl-1H-pyrazol-3-ylamine is a significant compound in the realm of pharmaceutical and biochemical research, characterized by its unique structural and functional properties. This compound, identified by the chemical identifier CAS No. 1354706-80-1, has garnered attention due to its potential applications in drug discovery and molecular biology. The molecular structure of this compound consists of a pyrazole core substituted with an iodo group at the 4-position and an isobutyl amine group at the 1-position, which contributes to its distinct reactivity and utility in synthetic chemistry.

The pyrazole scaffold is a heterocyclic aromatic compound that plays a pivotal role in medicinal chemistry due to its versatility and biological activity. Pyrazoles are known for their ability to modulate various biological pathways, making them valuable scaffolds for developing novel therapeutic agents. In particular, 4-Iodo-1-isobutyl-1H-pyrazol-3-ylamine has been explored for its potential in designing molecules that interact with biological targets, such as enzymes and receptors.

One of the most compelling aspects of 4-Iodo-1-isobutyl-1H-pyrazol-3-ylamine is its reactivity, which stems from the presence of both an iodo group and an amine functionality. The iodo group serves as a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Sonogashira couplings, enabling the construction of more complex molecular architectures. Meanwhile, the amine group can participate in hydrogen bonding interactions or serve as a nucleophile in various synthetic transformations.

Recent research has highlighted the utility of 4-Iodo-1-isobutyl-1H-pyrazol-3-ylamine in the development of small-molecule inhibitors targeting inflammatory and immunomodulatory pathways. Pyrazole derivatives have shown promise in modulating cytokine production and immune cell function, making them attractive candidates for treating autoimmune diseases and infections. The structural features of 4-Iodo-1-isobutyl-1H-pyrazol-3-ylamine allow it to interact with specific protein targets, potentially leading to the discovery of novel therapeutic agents.

In addition to its pharmaceutical applications, 4-Iodo-1-isobutyl-1H-pyrazol-3-ylamine has been utilized in biochemical studies to probe the mechanisms of various enzymes. Its ability to serve as a substrate or inhibitor for enzymes has made it a valuable tool in mechanistic studies and drug discovery efforts. For instance, researchers have employed this compound to investigate the activity of amine oxidases and other enzymes involved in neurotransmitter metabolism.

The synthesis of 4-Iodo-1-isobutyl-1H-pyrazol-3-ylamine involves multi-step organic transformations that highlight its synthetic versatility. Starting from commercially available precursors, such as 3-aminoethylpyrazole, the compound can be synthesized through a series of well-established reactions, including halogenation, alkylation, and functional group interconversions. These synthetic routes underscore the compound's accessibility and suitability for large-scale production.

The chemical properties of 4-Iodo-1-isobutyl-1H-pyrazol-3-yamine make it an attractive intermediate for constructing more complex molecules. Its ability to undergo various transformations allows chemists to tailor its structure for specific applications, whether in drug development or material science. The compound's stability under different reaction conditions further enhances its utility as a building block in synthetic chemistry.

As research continues to uncover new biological activities and synthetic applications, 4-Iodo-1-isobutyl-1H-pyrazol-yamine is poised to remain a cornerstone in pharmaceutical and biochemical investigations. Its unique combination of structural features and reactivity makes it a versatile tool for scientists seeking to develop innovative therapeutics and understand complex biological systems.

The future directions for research involving 4-Iodo-lsobutyl-lH-pyrazol-yamine may include exploring its potential in drug development through high-throughput screening campaigns or computational modeling studies. Additionally, advances in synthetic methodologies may enable more efficient and scalable production methods for this compound, further facilitating its use in industrial applications.

In conclusion,4-Iodo-lsobutyl-lH-pyrazol-yamine (CAS No. 1354706-l80-l) represents a significant compound with broad applications in pharmaceutical research and biochemical studies. Its unique structural features and reactivity make it a valuable tool for drug discovery efforts aimed at treating various diseases. As scientific understanding continues to evolve,this compound will undoubtedly play an important role in advancing our knowledge of biological systems and developing new therapeutic strategies.